Cas no 1253792-42-5 (2,4-Diacetyl-3-(3,5-difluoro-phenyl)-pentanedioic acid diethyl ester)

• Product Name: 2,4-Diacetyl-3-(3,5-difluoro-phenyl)-pentanedioic acid diethyl ester
• CAS No: 1253792-42-5
• MF: C₁₉H₂₂F₂O₆
• MW: 384.371193408966
• CID: 1218098
• PubChem ID: 71741523
• Update Time: 2025-05-20

2,4-Diacetyl-3-(3,5-difluoro-phenyl)-pentanedioic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Diacetyl-3-(3,5-difluoro-phenyl)-pentanedioic acid diethyl ester
• 2,4-DIACETYL-3-(3,5-DIFLUOROPHENYL)PENTANEDIOIC ACID DIETHYL ESTER
• 1253792-42-5
• DB-337901
• diethyl2,4-diacetyl-3-(3,5-difluorophenyl)pentanedioate
• diethyl 2,4-diacetyl-3-(3,5-difluorophenyl)pentanedioate

• MDL： MFCD18382510
• Inchi： 1S/C19H22F2O6/c1-5-26-18(24)15(10(3)22)17(12-7-13(20)9-14(21)8-12)16(11(4)23)19(25)27-6-2/h7-9,15-17H,5-6H2,1-4H3
• InChI Key： MSJLSONBWFGZRX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C(C(=O)OCC)C(C)=O)C(C(=O)OCC)C(C)=O)F

Computed Properties

• Exact Mass: 384.13846
• Monoisotopic Mass: 384.13844474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,4-Diacetyl-3-(3,5-difluoro-phenyl)-pentanedioic acid diethyl ester

Compound CAS No. 1253792-42-5: 2,4-Diacetyl-3-(3,5-difluoro-phenyl)-pentanedioic acid diethyl ester

The compound with CAS No. 1253792-42-5, known as 2,4-Diacetyl-3-(3,5-difluoro-phenyl)-pentanedioic acid diethyl ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pentanedioic acid backbone substituted with acetyl groups at positions 2 and 4, and a difluorophenyl group at position 3. The diethyl ester functional group further enhances its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of difluorophenyl-substituted compounds in drug discovery and development. The presence of the difluorophenyl group in this compound contributes to its lipophilicity and bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the context of antibiotic resistance and anti-inflammatory agents.

The synthesis of CAS No. 1253792-42-5 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the pentanedioic acid backbone through oxidative cleavage of an appropriate alkene, followed by selective acetylation and esterification to introduce the functional groups. The use of fluorine-containing reagents during the synthesis ensures the incorporation of the difluorophenyl group, which is critical for the compound's biological activity.

In terms of applications, this compound has shown promise in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases associated with cancer progression. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in combinatorial chemistry libraries.

The structural features of CAS No. 1253792-42-5 also make it an interesting candidate for material science applications. Its ability to form stable ester linkages suggests potential uses in polymer chemistry or as a building block for advanced materials with tailored properties. Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high yield and purity.

From a toxicological perspective, understanding the safety profile of CAS No. 1253792-42-5 is crucial for its safe handling and application in industrial settings. Preliminary studies indicate that it exhibits low acute toxicity when administered at typical experimental doses. However, further research is needed to assess its long-term effects and potential bioaccumulation properties.

In conclusion, CAS No. 1253792-42-5, or 2,4-Diacetyl-3-(3,5-difluoro-phenyl)-pentanedioic acid diethyl ester, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.